1-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanone

• IUPAC Name: 1-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]ethanone
• InChI: InChI=1S/C7H7F3N2O/c1-4(13)5-3-6(7(8,9)10)12(2)11-5/h3H,1-2H3
• InChI Key: AXVNGFQJUSHUFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NN(C(=C1)C(F)(F)F)C
• Molecular Formula: C7H7F3N2O
• DSSTOX Substance ID: DTXSID701188054
• Molecular Weight: 192.14 g/mol
• CAS RN: 1446786-31-7

Description

1-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanone (1-MTPE) is a novel synthetic compound that has gained attention in the scientific community due to its potential applications in chemical synthesis, drug development, and biochemical research. 1-MTPE has been identified as a powerful and versatile reagent that can be used to synthesize a wide variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 1-MTPE has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research in the development of therapeutics and other biomedical applications.

Scientific Research Applications

Antimicrobial and Antifungal Activities Several studies have reported on the antimicrobial and antifungal activities of compounds derived from 1-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanone. These compounds have been tested against a variety of bacterial and fungal strains, displaying broad-spectrum activities. The results are often compared with standard drugs, offering insights into the potential application of these compounds in therapeutic contexts.

Antioxidant and Anticancer Activities Compounds derived from 1-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanone have been evaluated for their antioxidant and anticancer activities. The studies involve in vitro screenings, with some compounds showing moderate to excellent activities against specific cancer cell lines. The research contributes to the development of new leads for potential therapeutic agents targeting various diseases.

Antiviral and Enzyme Inhibitory Activities The derivatives of 1-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanone have also been explored for their antiviral activities against specific viruses and their ability to inhibit certain enzymes. These studies provide a foundation for further research into the therapeutic potential of these compounds.

Crystal Structure and Electronic Properties Research on the crystal structure and electronic properties of 1-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanone derivatives offers valuable insights into their solid-state assembly and interaction patterns. Understanding these properties is crucial for the design and development of materials with specific functionalities.

References (Sources)

• Liu et al. (2012)
• Bhat et al. (2016)
• Smolyar (2010)
• Attaby et al. (2006)
• Asif et al. (2021)
• Mehdi et al. (2013)
• Desai et al. (2017)
• Bondock et al. (2011)
• Hu et al. (2018)
• Frey et al. (2014)